Cas no 2005470-91-5 (3-tert-butyl 9-methyl 3-azaspiro[5.5]undecane-3,9-dicarboxylate)

• Product Name: 3-tert-butyl 9-methyl 3-azaspiro[5.5]undecane-3,9-dicarboxylate
• CAS No: 2005470-91-5
• CID: 4633383
• Update Time: 2025-06-26

3-tert-butyl 9-methyl 3-azaspiro[5.5]undecane-3,9-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl 9-methyl 3-azaspiro[5.5]undecane-3,9-dicarboxylate

• SMILES： COC(=O)C1CCC2(CC1)CCN(CC2)C(=O)OC(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 3-tert-butyl 9-methyl 3-azaspiro[5.5]undecane-3,9-dicarboxylate

3-tert-Butyl 9-methyl 3-azaspiro[5.5]undecane-3,9-dicarboxylate (CAS No. 2005470-91-5): An Overview

3-tert-butyl 9-methyl 3-azaspiro[5.5]undecane-3,9-dicarboxylate (CAS No. 2005470-91-5) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of spirocyclic compounds, which are characterized by their shared ring structure and the presence of a nitrogen atom within the spirocyclic framework.

The spirocyclic nature of 3-tert-butyl 9-methyl 3-azaspiro[5.5]undecane-3,9-dicarboxylate makes it an intriguing candidate for the development of novel pharmaceuticals and advanced materials. The spirocyclic structure provides enhanced stability and rigidity, which can be advantageous in designing molecules with specific biological activities or physical properties.

Recent studies have focused on the synthesis and characterization of 3-tert-butyl 9-methyl 3-azaspiro[5.5]undecane-3,9-dicarboxylate to explore its potential as a building block for more complex molecules. One notable approach involves the use of transition-metal-catalyzed reactions to efficiently construct the spirocyclic core. For instance, a palladium-catalyzed intramolecular cyclization reaction has been reported to yield 3-tert-butyl 9-methyl 3-azaspiro[5.5]undecane-3,9-dicarboxylate with high stereoselectivity and yield.

In the context of medicinal chemistry, 3-tert-butyl 9-methyl 3-azaspiro[5.5]undecane-3,9-dicarboxylate has shown promise as a scaffold for the development of new drugs targeting various diseases. The compound's spirocyclic structure can be modified to introduce functional groups that enhance its pharmacological properties, such as increased solubility, improved bioavailability, and enhanced binding affinity to specific receptors.

One area of particular interest is the use of 3-tert-butyl 9-methyl 3-azaspiro[5.5]undecane-3,9-dicarboxylate in the development of central nervous system (CNS) drugs. The rigid structure of the compound can help in designing molecules that cross the blood-brain barrier more effectively, making it a valuable tool in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Beyond medicinal applications, 3-tert-butyl 9-methyl 3-azaspiro[5.5]undecane-3,9-dicarboxylate has also been explored for its potential in materials science. The compound's unique structural features make it suitable for use in the synthesis of advanced polymers and functional materials with tailored properties. For example, researchers have investigated the use of spirocyclic compounds as monomers in polymerization reactions to create polymers with enhanced mechanical strength and thermal stability.

The synthesis of 3-tert-butyl 9-methyl 3-azaspiro[5.5]undecane-3,9-dicarboxylate typically involves several steps, including the formation of a key intermediate through a series of reactions such as nucleophilic substitution, cyclization, and esterification. The choice of reagents and reaction conditions is crucial for achieving high yields and purity levels.

Recent advancements in computational chemistry have also contributed to a better understanding of the properties and behavior of 3-tert-butyl 9-methyl 3-azaspiro[5.5]undecane-3,9-dicarboxylate. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the compound's conformational flexibility and electronic structure, which are essential for predicting its behavior in different environments.

In conclusion, 3-tert-butyl 9-methyl 3-azaspiro[5.5]undecane-3,9-dicarboxylate (CAS No. 2005470-91-5) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique spirocyclic structure offers opportunities for developing novel drugs and advanced materials with tailored properties. Ongoing research continues to uncover new applications and improve our understanding of this fascinating compound.